Cas no 1352397-32-0 (5-Methoxy-1H-indazol-4-amine)
5-Methoxy-1H-indazol-4-amine structure
Product Name:5-Methoxy-1H-indazol-4-amine
CAS No:1352397-32-0
MF:C8H9N3O
MW:163.176561117172
CID:4816646
Update Time:2023-08-18
5-Methoxy-1H-indazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-1H-indazol-4-amine
- 1h-indazol-4-amine,5-methoxy-
- AK00741938
-
- Inchi: 1S/C8H9N3O/c1-12-7-3-2-6-5(8(7)9)4-10-11-6/h2-4H,9H2,1H3,(H,10,11)
- InChI Key: JZJSVYWUPDPBGR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=NN2)C=1N
Computed Properties
- Exact Mass: 163.075
- Monoisotopic Mass: 163.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.9
5-Methoxy-1H-indazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A269001911-5g |
5-Methoxy-1H-indazol-4-amine |
1352397-32-0 | 95% | 5g |
1,969.80 USD | 2021-06-01 | |
| Alichem | A269001911-10g |
5-Methoxy-1H-indazol-4-amine |
1352397-32-0 | 95% | 10g |
3,095.40 USD | 2021-06-01 | |
| Alichem | A269001911-25g |
5-Methoxy-1H-indazol-4-amine |
1352397-32-0 | 95% | 25g |
4,775.76 USD | 2021-06-01 |
5-Methoxy-1H-indazol-4-amine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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